4,4'-Bis(2-(2-(2-methoxyethoxy)ethoxy)ethoxy)-1,1'-biphenyl

• Molecular Formula: C26H38O8
• Molecular Weight: 478.6 g/mol
• IUPAC Name: 1-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-4-[4-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]phenyl]benzene
• InChI: InChI=1S/C26H38O8/c1-27-11-13-29-15-17-31-19-21-33-25-7-3-23(4-8-25)24-5-9-26(10-6-24)34-22-20-32-18-16-30-14-12-28-2/h3-10H,11-22H2,1-2H3
• InChI Key: ZFWZBRUDKFZIOG-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCOCCOC1=CC=C(C=C1)C2=CC=C(C=C2)OCCOCCOCCOC

Description

4,4’-Bis(2-(2-(2-methoxyethoxy)ethoxy)ethoxy)-1,1’-biphenyl is a complex organic compound known for its unique structural properties. This compound features a biphenyl core with multiple ethoxy groups attached, making it highly soluble in various solvents and useful in a range of applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,4’-Bis(2-(2-(2-methoxyethoxy)ethoxy)ethoxy)-1,1’-biphenyl typically involves the reaction of 4,4’-dihydroxybiphenyl with 2-(2-(2-methoxyethoxy)ethoxy)ethanol under specific conditions. The reaction is usually carried out in the presence of a strong base such as sodium hydride or potassium carbonate to facilitate the etherification process .

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can significantly enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

4,4’-Bis(2-(2-(2-methoxyethoxy)ethoxy)ethoxy)-1,1’-biphenyl can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are possible, especially at the ethoxy groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: Formation of carboxylic acids or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of substituted biphenyl derivatives.

Scientific Research Applications

4,4’-Bis(2-(2-(2-methoxyethoxy)ethoxy)ethoxy)-1,1’-biphenyl has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Employed in the study of molecular interactions due to its unique structural properties.

Medicine: Investigated for potential therapeutic applications, particularly in drug delivery systems.

Industry: Utilized in the production of advanced materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 4,4’-Bis(2-(2-(2-methoxyethoxy)ethoxy)ethoxy)-1,1’-biphenyl involves its interaction with various molecular targets. The ethoxy groups enhance its solubility and facilitate its interaction with other molecules, making it effective in various applications. The pathways involved often include hydrogen bonding and van der Waals interactions.

Comparison with Similar Compounds

Similar Compounds

• 4,4’-Bis(2-(2-(2-methoxyethoxy)ethoxy)ethoxy)-2,2’-bipyridine
• 1,4-Bis(2-(2-(2-methoxyethoxy)ethoxy)ethoxy)benzene

Uniqueness

4,4’-Bis(2-(2-(2-methoxyethoxy)ethoxy)ethoxy)-1,1’-biphenyl stands out due to its biphenyl core, which provides rigidity and stability, combined with the flexibility and solubility imparted by the multiple ethoxy groups. This unique combination makes it highly versatile and useful in a variety of scientific and industrial applications .